Sodium dodecane-1-thiolate

• CAS No.: 26960-77-0
• Molecular Formula: C12H25NaS
• Molecular Weight: 224.38 g/mol
• IUPAC Name: sodium;dodecane-1-thiolate
• InChI: InChI=1S/C12H26S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13;/h13H,2-12H2,1H3;/q;+1/p-1
• InChI Key: XRZRPHKMCVBSLA-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCC[S-].[Na+]
• Pictograms: Flammable; Corrosive; Irritant

Description

Sodium dodecane-1-thiolate is a useful research compound. Its molecular formula is C12H25NaS and its molecular weight is 224.38 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

In another flask, sodium methoxide (1.43 g, 26 mmol) was dissolved in 10 ml methanol, and dodecanethiol (6.5 ml, 27 mmol) was added. The resulting solution was stirred at room temperature for 15 minutes. The solvent was then evaporated under reduced pressure at 90° C.

Synthesis routes and methods II

Procedure details

Dodecanethiol (246 g) and sodium methylate in methanol 30% (216 g) are charged to a rotary evaporator. Vacuum is applied and the solvent is abstracted completely using a bath temperature up to 90° C. The remaining sodium dodecanethiolate (272 g) is used without further purification in the subsequent step.